Cas no 1006717-55-0 (Prazosin-d8)

Prazosin-d8 Properties

Names and Identifiers

• Prazosin-d8
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]-(furan-2-yl)methanone
• Adversuten-d8
• Adverszuten-d8
• Alpress LP-d8
• Furazosin-d8
• Lentopres-d8
• Peripress-d8
• [4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2,2,3,3,5,5,6,6-d8]-2-furanylmethanone
• 4-(4-AMino-6,7-diMethoxy-2-quinazolinyl)-1-piperazinyl-d8]-2-furanylMethanone
• 1-(4-AMino-6,7-diMethoxy-2-quinazolinyl)-4-(2-furanylcarbonxyl) piperazine-d8
• MS-26529
• SCHEMBL8104980
• G14254
• HY-B0193S
• J-000195
• AKOS030243268
• Prazosin D8
• 1006717-55-0
• [4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)(~2~H_8_)piperazin-1-yl](furan-2-yl)methanone
• 2-[4-(FURAN-2-CARBONYL)(2,2,3,3,5,5,6,6-(2)H?)PIPERAZIN-1-YL]-6,7-DIMETHOXYQUINAZOLIN-4-AMINE
• DTXSID50649145
• Methanone, [4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl-2,2,3,3,5,5,6,6-d8]-2-furanyl-
• CS-0131900
• +Expand

• InChIKey： IENZQIKPVFGBNW-YEBVBAJPSA-N
• Inchi： InChI=1S/C19H21N5O4/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14/h3-4,9-11H,5-8H2,1-2H3,(H2,20,21,22)/i5D2,6D2,7D2,8D2
• SMILES： COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)N)OC

Computed Properties

• Exact Mass: 391.21000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 391.20956814g/mol
• Heavy Atom Count: 28
• Complexity: 544
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 1.71760
• PSA: 107.68000